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Compound of Interest

Compound Name: Cerium ammonium sulfate

Cat. No.: B13801578

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction

Cerium ammonium sulfate, with the chemical formula (NH4)aCe(S0a4)4-2H20, is a double salt
of cerium in its +4 oxidation state. It is recognized for its strong oxidizing properties and finds
applications in various chemical processes, including organic synthesis and analytical
chemistry. Despite its utility, a comprehensive public database of its fundamental
thermochemical properties—such as enthalpy of formation, standard molar entropy, and Gibbs
free energy of formation—is not readily available in the surveyed scientific literature. This guide
provides a summary of the known physical and chemical characteristics of cerium ammonium
sulfate and outlines the detailed experimental protocols that would be employed to determine
its thermochemical data.

Physicochemical Properties

While specific thermochemical data is sparse, several key physical and chemical properties of
cerium ammonium sulfate have been documented. These are summarized in the table below.
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Property Value Source
Molecular Formula (NH4)4Ce(S04)4-2H20 [1]
Molecular Weight 632.55 g/mol [2]
Appearance Orange-red crystalline solid [1]
Melting Point 130 °C (decomposes) [2]
Solubility Soluble in water [1]
Primary Hazard Strong Oxidizer [3]

Experimental Protocols for Thermochemical
Characterization

The determination of the thermochemical properties of a compound like cerium ammonium
sulfate requires precise calorimetric and thermal analysis techniques. The following sections
detail the generalized experimental protocols for these methods.

Solution Calorimetry for Enthalpy of Solution

Solution calorimetry is a technique used to measure the enthalpy change when a substance
dissolves in a solvent. This data is crucial for calculating the enthalpy of formation.

Principle: The heat absorbed or released when a known quantity of cerium ammonium
sulfate is dissolved in a suitable solvent (e.g., dilute sulfuric acid to prevent hydrolysis) is
measured by monitoring the temperature change of the solution within a calibrated calorimeter.

Apparatus:

Isothermal or isoperibol solution calorimeter

High-precision thermometer (e.g., platinum resistance thermometer)

Stirrer

Calibration heater
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» Data acquisition system

Procedure:

o Calorimeter Calibration: The heat capacity of the calorimeter and solvent is determined by
introducing a known amount of electrical energy through the calibration heater and
measuring the resulting temperature rise.[4]

o Sample Preparation: A precisely weighed sample of cerium ammonium sulfate is
encapsulated in a sealed ampoule.

e Dissolution: The ampoule is submerged in the solvent within the calorimeter. Once thermal
equilibrium is reached, the ampoule is broken, and the salt dissolves.

o Temperature Measurement: The temperature of the solution is continuously monitored
before, during, and after the dissolution process until a stable final temperature is achieved.

[5]

o Calculation: The enthalpy of solution is calculated from the observed temperature change,
the heat capacity of the calorimeter system, and the moles of the dissolved sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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